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Cat. No.: B15564834
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and preparation of a stock
solution of (R)-TAPI-2, a potent inhibitor of Tumor Necrosis Factor-a Converting Enzyme
(TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17).

Introduction

(R)-TAPI-2 is a hydroxamate-based, broad-spectrum inhibitor of matrix metalloproteinases
(MMPs) and TACE (ADAM17)[1][2][3]. It plays a crucial role in research by blocking the
shedding of various cell surface proteins, including pro-TNF-a, L-selectin, interleukin-6 receptor
a-subunit, and B-amyloid precursor protein[2][3]. Accurate preparation of (R)-TAPI-2 stock
solutions is critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties and Storage

A summary of the key quantitative data for (R)-TAPI-2 is presented in the table below for easy
reference.
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Property Value Source(s)
s TAPI-2, TNF-a Protease A
nonyms
ynony Inhibitor-2
Molecular Weight 415.53 g/mol [2][4]
Appearance White solid [2]
Purity 297% (HPLC) [2]
. DMSO (210 mM), Ethanol (5
Solubility [1][2]

mg/mL), Water (5 mg/mL)

Storage Temperature

-20°C

[2]

Stock Solution Stability

Up to 3 months at -20°C

[3]

Experimental Protocols

Materials:

e (R)-TAPI-2 powder

o Dimethyl sulfoxide (DMSO), anhydrous

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o \ortex mixer

e Analytical balance

Protocol for Preparing a 10 mM (R)-TAPI-2 Stock Solution in DMSO:

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for subsequent dilutions in cell culture and enzymatic assays.

» Pre-weighing Preparation: Before opening, bring the vial of (R)-TAPI-2 powder to room

temperature to prevent condensation of moisture on the compound, as it is hygroscopic|[2].
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e Weighing the Compound:

o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh the desired amount of (R)-TAPI-2 powder. For example, to prepare 1 mL
of a 10 mM stock solution, you would need:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 415.53 g/mol x 1000 mg/g = 4.1553 mg
 Dissolution:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed (R)-TAPI-2. To continue the example, add 1 mL of DMSO.

o Cap the tube securely.
e Homogenization:

o Vortex the solution thoroughly until the (R)-TAPI-2 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3 months
when stored under these conditions[3].

Note on Dilutions: For cell culture experiments, the DMSO stock solution should be diluted in
the appropriate culture medium to the final working concentration. A typical working
concentration for TAPI-2 has been reported to be 20 uM[1]. It is crucial to ensure that the final
concentration of DMSO in the culture medium does not exceed a level that is toxic to the cells
(typically <0.5%).
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Signaling Pathway and Experimental Workflow

(R)-TAPI-2's Mechanism of Action:

(R)-TAPI-2 inhibits TACE (ADAML17), a key enzyme responsible for the proteolytic cleavage
("shedding") of the extracellular domains of many transmembrane proteins. This shedding
process releases soluble forms of these proteins, which can then act as signaling molecules.
By inhibiting TACE, (R)-TAPI-2 prevents the release of these ectodomains, thereby modulating
various signaling pathways.
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Click to download full resolution via product page
Caption: (R)-TAPI-2 inhibits TACE (ADAML17), preventing cleavage of transmembrane proteins.
Experimental Workflow for Preparing (R)-TAPI-2 Stock Solution:

The following diagram outlines the logical steps for preparing the stock solution as described in
the protocol.
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Caption: Workflow for preparing (R)-TAPI-2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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